Cas no 900013-67-4 (5-amino-1-(4-chlorophenyl)methyl-N-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(4-chlorophenyl)methyl-N-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 900013-67-4
• MF: C₁₉H₂₀ClN₅O
• MW: 369.848002433777
• CID: 5493928
• PubChem ID: 7385971
• Update Time: 2025-10-30

5-amino-1-(4-chlorophenyl)methyl-N-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(4-chlorophenyl)methyl]-N-(4-propan-2-ylphenyl)triazole-4-carboxamide
• STL094025
• F2691-0148
• 5-amino-1-[(4-chlorophenyl)methyl]-N-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide
• 900013-67-4
• 5-amino-1-(4-chlorobenzyl)-N-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide
• AKOS005723000
• 5-amino-1-(4-chlorobenzyl)-N-(4-isopropylphenyl)-1H-1,2,3-triazole-4-carboxamide
• 5-amino-1-(4-chlorophenyl)methyl-N-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H20ClN5O/c1-12(2)14-5-9-16(10-6-14)22-19(26)17-18(21)25(24-23-17)11-13-3-7-15(20)8-4-13/h3-10,12H,11,21H2,1-2H3,(H,22,26)
• InChI Key： OOJKOVXQCHVACU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(=C(C(NC2C=CC(=CC=2)C(C)C)=O)N=N1)N

Computed Properties

• Exact Mass: 369.1356380g/mol
• Monoisotopic Mass: 369.1356380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.8Ų

Additional information on 5-amino-1-(4-chlorophenyl)methyl-N-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 5-amino-1-(4-chlorophenyl)methyl-N-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 900013-67-4)

The compound 5-amino-1-(4-chlorophenyl)methyl-N-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 900013-67-4) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,3-triazole core and carboxamide functionality, has attracted attention for its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

In recent years, the scientific community has shown growing interest in triazole derivatives due to their diverse biological activities. The presence of both amino and carboxamide groups in this compound makes it particularly valuable for structure-activity relationship (SAR) studies. Many researchers are investigating how modifications to the 4-chlorophenyl or isopropylphenyl moieties might enhance its pharmacological profile, addressing current challenges in targeted drug delivery and selective enzyme inhibition.

The synthesis of 5-amino-1-(4-chlorophenyl)methyl-N-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound. Current research trends focus on optimizing synthetic routes to improve yield while maintaining environmental sustainability, aligning with the growing demand for green chemistry approaches in pharmaceutical manufacturing.

From a pharmacological perspective, this compound's molecular docking properties have generated significant discussion in computational chemistry circles. Its potential interactions with various biological targets, including enzymes and receptors, make it a promising candidate for further investigation in areas such as anti-inflammatory or antimicrobial applications. These properties are particularly relevant given current global health challenges and the ongoing need for novel therapeutic agents.

The stability and physicochemical properties of CAS No. 900013-67-4 have been subjects of detailed study, with particular attention to its solubility profile and thermal stability. These characteristics are crucial for formulation scientists working on drug delivery systems. Recent publications have explored its potential in crystal engineering, examining how different polymorphic forms might affect its bioavailability and therapeutic efficacy.

In material science applications, researchers are examining the compound's potential as a molecular scaffold for functional materials. Its rigid triazole ring and ability to form hydrogen bonds make it interesting for designing supramolecular architectures. This aligns with current interests in smart materials and molecular electronics, where precise control over molecular interactions is paramount.

Quality control protocols for 5-amino-1-(4-chlorophenyl)methyl-N-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide emphasize the importance of rigorous analytical validation. Modern quality by design (QbD) approaches are being applied to ensure batch-to-batch consistency, reflecting the pharmaceutical industry's increasing focus on process analytical technology and continuous manufacturing.

The intellectual property landscape surrounding this compound is evolving, with several patents filed for related derivatives and synthetic methods. This highlights the commercial potential of CAS No. 900013-67-4 and its analogs in various applications. Legal experts and researchers alike are monitoring these developments, particularly in relation to generic drug development timelines and patent expiration considerations.

Environmental fate studies of this compound are gaining importance as regulatory requirements for pharmaceutical environmental risk assessment become more stringent. Researchers are investigating its biodegradation pathways and potential ecotoxicological effects, addressing growing public concerns about emerging contaminants in water systems.

Looking forward, the scientific community anticipates expanded applications for 5-amino-1-(4-chlorophenyl)methyl-N-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide as research into its properties continues. Collaborative efforts between synthetic chemists, computational modelers, and biologists are expected to uncover new possibilities for this versatile compound, potentially leading to breakthroughs in multiple scientific disciplines.